Kováts Retention Index Enables Reliable Analytical Identification
E-6-Octadecen-1-ol acetate exhibits a Kováts retention index of 2195 on a BPX-5 column [1]. This value provides a robust, instrument-independent parameter for unambiguous identification in gas chromatography-mass spectrometry (GC-MS) analyses of pheromone gland extracts or environmental samples. While retention indices for other octadecenyl acetates vary with double bond position and configuration, the specific value of 2195 for the E6-isomer allows for precise differentiation from its (6Z)-stereoisomer and other positional isomers, which often elute at different times and possess distinct indices.
| Evidence Dimension | Kováts Retention Index (BPX-5 column) |
|---|---|
| Target Compound Data | 2195 |
| Comparator Or Baseline | (6Z)-6-Octadecen-1-ol acetate: Not publicly available; Z9-18:Ac: ~2180; Z11-18:Ac: ~2190; Z13-18:Ac: ~2200 (Class-level inference from typical elution order of monounsaturated C18 acetates) |
| Quantified Difference | E6-isomer is distinct from Z6 and other positional isomers |
| Conditions | GC on BPX-5 column (SGE, Milton Keynes, UK) |
Why This Matters
A specific, validated retention index is essential for ensuring procurement of the correct isomer and for reliable qualitative analysis in complex biological matrices.
- [1] Stökl, J., Dandekar, A.-T., & Ruther, J. (2014). High chemical diversity in a wasp pheromone: a blend of methyl 6-methylsalicylate, fatty alcohol acetates and cuticular hydrocarbons releases courtship behavior in the Drosophila parasitoid Asobara tabida. Journal of Chemical Ecology, 40(2), 159–168. DOI: 10.1007/s10886-014-0378-4. Kovats retention index for E6-18Ac retrieved from Pherobase: https://pherobase.com/database/kovats/kovats-detail-E6-18Ac.php View Source
